Cas no 1262967-17-8 (2',4',6'-Trimethoxy-[1,1'-biphenyl]-4-carbonitrile)

2',4',6'-Trimethoxy-[1,1'-biphenyl]-4-carbonitrile is a biphenyl derivative featuring a cyano group at the 4-position and three methoxy substituents at the 2', 4', and 6' positions of the second phenyl ring. This compound is of interest in organic synthesis and pharmaceutical research due to its electron-rich aromatic system and sterically hindered structure, which can influence reactivity and selectivity in cross-coupling reactions. The trimethoxy substitution pattern enhances solubility in polar organic solvents, facilitating its use in homogeneous reaction conditions. Its rigid biphenyl core and functional group compatibility make it a valuable intermediate for constructing complex molecules, particularly in medicinal chemistry and materials science applications.

2',4',6'-Trimethoxy-[1,1'-biphenyl]-4-carbonitrile structure

1262967-17-8 structure

Product Name:2',4',6'-Trimethoxy-[1,1'-biphenyl]-4-carbonitrile

CAS No:1262967-17-8

MF:C₁₆H₁₅NO₃

MW:269.295204401016

CID:1094111

PubChem ID:72942947

Update Time:2025-06-23

2',4',6'-Trimethoxy-[1,1'-biphenyl]-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2',4',6'-Trimethoxy-[1,1'-biphenyl]-4-carbonitrile
- 4-(2,4,6-trimethoxyphenyl)benzonitrile
- 1262967-17-8
- Inchi： 1S/C16H15NO3/c1-18-13-8-14(19-2)16(15(9-13)20-3)12-6-4-11(10-17)5-7-12/h4-9H,1-3H3
- InChI Key： BGQGHHUADYGIPR-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C=C(C=1C1C=CC(C#N)=CC=1)OC)OC

Computed Properties

Exact Mass: 269.10519334g/mol
Monoisotopic Mass: 269.10519334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 329
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 51.5Å²

2',4',6'-Trimethoxy-[1,1'-biphenyl]-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Crysdot LLC	CD12156934-1g	2',4',6'-Trimethoxy-[1,1'-biphenyl]-4-carbonitrile	1262967-17-8	95+%	1g	$347	2024-07-23

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